Cas no 1804069-00-8 (2-Mercapto-3-methylphenylhydrazine)

• Product Name: 2-Mercapto-3-methylphenylhydrazine
• CAS No: 1804069-00-8
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 4934358
• Update Time: 2025-10-28

2-Mercapto-3-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-3-methylphenylhydrazine

• Inchi： 1S/C7H10N2S/c1-5-3-2-4-6(9-8)7(5)10/h2-4,9-10H,8H2,1H3
• InChI Key： UIGKTEKKPITNIX-UHFFFAOYSA-N
• SMILES： SC1C(=CC=CC=1C)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 1.7
• Topological Polar Surface Area: 39

Additional information on 2-Mercapto-3-methylphenylhydrazine

Recent Advances in the Application of 2-Mercapto-3-methylphenylhydrazine (CAS: 1804069-00-8) in Chemical Biology and Pharmaceutical Research

2-Mercapto-3-methylphenylhydrazine (CAS: 1804069-00-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a mercapto group (-SH) and a hydrazine moiety attached to a methyl-substituted phenyl ring, has shown promise in various biochemical and pharmacological contexts. Recent studies have explored its role as a building block for novel drug candidates, particularly in the development of enzyme inhibitors and metal-chelating agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Mercapto-3-methylphenylhydrazine derivatives as potent inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The researchers synthesized a series of derivatives by modifying the hydrazine moiety, achieving nanomolar inhibitory activity against HDAC6. Molecular docking studies revealed that the mercapto group plays a critical role in zinc ion coordination at the enzyme's active site, while the methylphenyl group contributes to hydrophobic interactions with the protein surface.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that 2-Mercapto-3-methylphenylhydrazine exhibits remarkable activity against drug-resistant strains of Mycobacterium tuberculosis. The compound's ability to disrupt mycobacterial cell wall synthesis was attributed to its dual functionality: the hydrazine group interferes with mycolic acid biosynthesis, while the thiol group generates reactive oxygen species within bacterial cells. This discovery opens new avenues for developing multi-targeting antitubercular agents.

Recent advances in analytical chemistry have also highlighted the utility of 1804069-00-8 as a derivatization agent for mass spectrometry-based proteomics. A Nature Methods publication (2023) described its application in selective cysteine labeling, enabling improved peptide identification and quantification. The compound's specificity for thiol groups and its favorable fragmentation pattern in tandem mass spectrometry make it particularly valuable for post-translational modification studies.

From a safety and pharmacokinetics perspective, a comprehensive toxicological evaluation published in Chemical Research in Toxicology (2024) provided important insights into the metabolic fate of 2-Mercapto-3-methylphenylhydrazine. The study identified N-acetylation and S-methylation as major metabolic pathways, with the resulting metabolites showing reduced cytotoxicity compared to the parent compound. These findings have significant implications for the design of prodrug formulations to enhance therapeutic indices.

Ongoing research continues to explore the potential of 1804069-00-8 in various therapeutic areas. Current clinical investigations focus on its application in combination therapies for hematological malignancies, leveraging its HDAC inhibitory properties. Additionally, its metal-chelating capabilities are being evaluated for the treatment of neurodegenerative disorders characterized by metal ion dyshomeostasis. As these studies progress, 2-Mercapto-3-methylphenylhydrazine is poised to make substantial contributions to the development of next-generation pharmaceuticals.